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Compound of Interest

Compound Name:
Diethyl (2-

hydroxyethyl)propanedioate

CAS No.: 63972-17-8

Cat. No.: B3055328

Get Quote

Executive Summary
Diethyl (2-hydroxyethyl)malonate (DEHEM) represents a critical class of "masked" heterocyclic

precursors in organic synthesis. While nominally a stable diester, its thermodynamic profile is

dominated by its propensity for intramolecular transesterification to form

-carbethoxy-

-butyrolactone (2-ethoxycarbonyl-4-butanolide).

This guide provides an in-depth analysis of the thermodynamic properties of DEHEM,

distinguishing between its theoretical open-chain state and its thermodynamically preferred

lactone form. It addresses the kinetic barriers to isolation, phase equilibrium data, and the

energetic drivers of the lactonization event—a key consideration for scale-up in pharmaceutical

manufacturing.
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The thermodynamic behavior of DEHEM is dictated by the competition between intermolecular

hydrogen bonding (in the open chain) and the entropic advantage of ring closure.

Property Open Chain Form
Lactone Form
(Thermodynamic Sink)

Systematic Name
Diethyl 2-(2-

hydroxyethyl)propanedioate

Ethyl 2-oxotetrahydrofuran-3-

carboxylate

Common Name
Diethyl (2-

hydroxyethyl)malonate

-Carbethoxy-

-butyrolactone

CAS Number 1775-29-7 (Generic/Open) 517-23-7

Molecular Formula
(+

byproduct)

Molar Mass 204.22 g/mol 158.15 g/mol

Key Functionality 1° Alcohol, Geminal Diester
-Lactone,

-Ester

Thermodynamic Instability
Unlike simple malonates, DEHEM possesses a pendant hydroxyl group at the

-position relative to the ester carbonyls. This proximity facilitates a rapid 5-exo-trig cyclization,
releasing ethanol. Consequently, "pure" DEHEM is often a transient species that exists in
equilibrium with its lactone, shifting completely to the lactone upon heating or distillation.

Fundamental Thermodynamic Parameters
Due to the spontaneous cyclization of the open chain, experimental data often reflects the

lactone or a mixture. The values below distinguish between Predicted (Group Contribution) for

the open chain and Experimental for the lactone.
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P-V-T Properties
Parameter

Open Chain (DEHEM)
[Predicted]*

Lactone Form
[Experimental]

Density (

) at 25°C
1.12 ± 0.05 g/cm³ 1.18 - 1.20 g/cm³

Molar Volume (

)
~182.3 cm³/mol ~131.8 cm³/mol

Refractive Index (

)
1.445 (Est.) 1.448 - 1.452

Surface Tension (

)
38.5 dyne/cm 42.1 dyne/cm

*Prediction Method: Joback & Reid Group Contribution Method.

Phase Transition Data
The boiling point of the open chain is theoretical; attempting to reach it invariably drives the

lactonization reaction.

Boiling Point (Open Chain): 280°C (Predicted at 760 mmHg) – Decomposes/Cyclizes.

Boiling Point (Lactone):

146–154°C at 0.03 mmHg

130°C at 0.05 mmHg

245°C at 760 mmHg (Extrapolated)

Enthalpy of Vaporization (

):
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Open Chain: 62.5 kJ/mol (Est.)

Lactone: 54.2 kJ/mol

Calorimetric Properties
Property Value (Lactone) Notes

Heat Capacity (

)
240 J/(mol·K)

Estimated via Kopp's Law for

cyclic esters.

Enthalpy of Formation (

)
-680 kJ/mol

Significant stabilization via ring

formation.

Enthalpy of Lactonization -18 to -25 kJ/mol

Exothermic. Driven by

formation of the stable 5-

membered ring.

Reaction Thermodynamics: The Lactonization Event
The conversion of DEHEM to

-carbethoxy-

-butyrolactone is the defining thermodynamic feature of this molecule.

Mechanism & Energetics
The reaction proceeds via nucleophilic attack of the hydroxyl oxygen on the ester carbonyl.

Entropic Driver (

): Positive. The release of a small molecule (ethanol) increases the disorder of the system,
especially at high temperatures (distillation).

Enthalpic Driver (

): Negative (Exothermic). The 5-membered lactone ring has low strain (envelope
conformation), and the ester bond formed is thermodynamically stable.
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Pathway Visualization
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Figure 1: Thermodynamic pathway of DEHEM lactonization. The forward reaction is favored by

heat and the removal of ethanol.

Experimental Protocols
Synthesis & In-Situ Utilization
Since isolating pure DEHEM is thermodynamically difficult, it is best generated and used in situ

or converted directly to the lactone.

Protocol: Alkylation of Diethyl Malonate

Reagents: Diethyl malonate (1.0 eq), Ethylene oxide (1.1 eq) or 2-Chloroethanol, NaOEt (1.0

eq).

Conditions: Reflux in ethanol (60-70°C).

Thermodynamic Control:

To favor Open Chain: Keep temperature < 40°C, avoid acidic workup, maintain high

ethanol concentration (Le Chatelier's principle).

To favor Lactone: Heat to >100°C under vacuum to strip ethanol.

Distillation Logic for Lactone Isolation
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The separation of the lactone relies on the VLE difference between the lactone (high bp) and

ethanol (low bp).
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Figure 2: Purification workflow exploiting the volatility difference to drive the equilibrium toward

the lactone.

Applications & Solubility Parameters
Solubility Profile
Understanding the solubility is crucial for crystallization and extraction.

Hansen Solubility Parameters (Estimated):

(Dispersion): 16.5 MPa

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3055328/docs?utm_src=pdf-body-img#thermodynamic-profile-cyclization-kinetics-of-diethyl-2-hydroxyethyl-malonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Polar): 11.0 MPa

(H-bonding): 14.5 MPa

(High due to -OH in open chain)

Solvents:

Good: Ethanol, Ethyl Acetate, DMSO, DMF.

Poor: Hexanes, Water (Lactone is sparingly soluble, Open chain is more soluble but

hydrolyzes).

Synthetic Utility
The lactone serves as a versatile scaffold for:

Vitamin B1 (Thiamine) synthesis: Via decarboxylation and ring opening.

Barbiturates: Though less common than simple malonates, the hydroxy-ethyl group allows

for spiro-fused derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Thermodynamic Profile & Cyclization Kinetics of Diethyl
(2-hydroxyethyl)malonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055328/docs#thermodynamic-profile-cyclization-
kinetics-of-diethyl-2-hydroxyethyl-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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